2-[3-{2-[(3,4-dimethoxyphenethyl)amino]-2-oxoethyl}-2,4-dioxothieno[3,2-d]pyrimidin-1(2H,4H)-yl]-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-[3-[2-[2-(3,4-dimethoxyphenyl)ethylamino]-2-oxoethyl]-2,4-dioxothieno[3,2-d]pyrimidin-1-yl]-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C28H30N4O7S/c1-4-39-20-8-6-19(7-9-20)30-25(34)17-31-21-12-14-40-26(21)27(35)32(28(31)36)16-24(33)29-13-11-18-5-10-22(37-2)23(15-18)38-3/h5-10,12,14-15H,4,11,13,16-17H2,1-3H3,(H,29,33)(H,30,34)
• InChI Key: ZOJLTPORMBDHRS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN2C3=C(C(=O)N(C2=O)CC(=O)NCCC4=CC(=C(C=C4)OC)OC)SC=C3
• Molecular Formula: C28H30N4O7S
• Molecular Weight: 566.6 g/mol

Description

The compound contains a 3,4-dimethoxyphenethylamine moiety, which is a chemical compound of the phenethylamine class. It is an analogue of the major human neurotransmitter dopamine where the 3- and 4-position hydroxy groups have been replaced with methoxy groups. It is also closely related to mescaline which is 3,4,5-trimethoxyphenethylamine.

Scientific Research Applications

• Synthesis of Novel Compounds for Medical Applications : A study by Abu‐Hashem et al. (2020) focused on the synthesis of novel compounds derived from visnagenone–ethylacetate and khellinone–ethylacetate, which were used to prepare various new heterocyclic compounds. These compounds demonstrated significant inhibitory activity on cyclooxygenase-2 (COX-2) and exhibited analgesic and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Antimicrobial Agent Synthesis : Research by Hossan et al. (2012) involved the synthesis of pyrimidinones, oxazinones, and their derivatives as antimicrobial agents, using citrazinic acid as a starting material. The antimicrobial screening of these compounds showed good antibacterial and antifungal activities (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).

• Radioligand Imaging in PET Scans : In the study by Dollé et al. (2008), a series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides were synthesized as selective ligands for the translocator protein (18 kDa). This included the development of a compound, DPA-714, designed for in vivo imaging using positron emission tomography (PET), offering new possibilities in radioligand imaging (Dollé et al., 2008).

• Reactions for Synthesizing Thieno[2,3-d]pyrimidines : A study by Davoodnia et al. (2009) investigated the reaction of 2-amino-4,5-dimethylthiophene-3-carboxamide with iso(and isothio)cyanates to synthesize thieno[2,3-d]pyrimidines under microwave irradiation. This study contributes to the understanding of chemical reactions and synthesis techniques in pharmaceutical chemistry (Davoodnia, Rahimizadeh, Atapour-Mashhad, & Tavakoli-Hoseini, 2009).